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Introduction

Methyl 2-methylthiazole-5-carboxylate is a heterocyclic compound featuring a thiazole ring, a
five-membered aromatic ring containing both sulfur and nitrogen atoms.[1] This structure is a
key building block in the synthesis of a wide range of biologically active molecules.[2] The
presence of the methyl group at the 2-position and the methyl carboxylate group at the 5-
position provides distinct chemical reactivity and allows for diverse functionalization, making it a
valuable intermediate in medicinal chemistry and materials science. Thiazole derivatives are
known to exhibit a broad spectrum of pharmacological activities, including antimicrobial, anti-
inflammatory, and anticancer properties.[3][4] This guide provides a comprehensive overview of
the fundamental properties of Methyl 2-methylthiazole-5-carboxylate, including its
physicochemical characteristics, synthesis, spectroscopic profile, chemical reactivity, and
potential applications, to support its use in research and development.

Physicochemical Properties

The physicochemical properties of Methyl 2-methylthiazole-5-carboxylate are crucial for its
handling, formulation, and application. While experimental data for some properties are not
readily available, computed values provide a reliable estimation.

Table 1: Physicochemical Properties of Methyl 2-methylthiazole-5-carboxylate
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Property Value Source
Molecular Formula CeH7NO2S [1][5]
Molecular Weight 157.19 g/mol [1][5]
CAS Number 53233-90-2 [1][5]

White to almost white

crystalline powder (based on
Appearance ) ) [2]

2-methylthiazole-5-carboxylic

acid)

Data not available. For
] ] comparison, 2-methylthiazole-
Melting Point ) ) )
5-carboxylic acid has a melting

point of 209 - 213 °C.[2]

Data not available. For
comparison, Methyl 2-
Boiling Point aminothiazole-5-carboxylate
has a boiling point of
298.7+13.0 °C at 760 mmHg.

Data not available. For
Densit comparison, Methyl 2-
ensity _ _
aminothiazole-5-carboxylate

has a density of 1.4+0.1 g/cms3.

Solubility Soluble in organic solvents.

XLogP3 1.5 [5]

Topological Polar Surface Area  67.4 A2 [5]

Synthesis and Manufacturing

The synthesis of Methyl 2-methylthiazole-5-carboxylate can be achieved through several
synthetic routes, with the Hantzsch thiazole synthesis being a classic and adaptable method.[6]
This method involves the condensation of a thioamide with an a-halocarbonyl compound.
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Hantzsch Thiazole Synthesis: A Mechanistic Overview

The causality behind the Hantzsch synthesis lies in the nucleophilic character of the sulfur
atom in the thioamide and the electrophilic nature of the a-halocarbonyl. The reaction proceeds
through a sequence of nucleophilic attack, cyclization, and dehydration to form the aromatic
thiazole ring. The choice of reactants and conditions can be tailored to optimize the yield and
purity of the desired product.

Nucleophilic attack
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Buy Methyl 2-methylthiazole-5-carboxylate | 53233-90-2 [smolecule.com]
e 2. chemimpex.com [chemimpex.com]

o 3. researchgate.net [researchgate.net]

e 4. mdpi.com [mdpi.com]

e 5. Methyl 2-methyl-1,3-thiazole-5-carboxylate | C6H7NO2S | CID 21427465 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 6. Synthesis and Biological Evaluation of New Substituted Hantzsch Thiazole Derivatives
from Environmentally Benign One-Pot Synthesis Using Silica Supported Tungstosilisic Acid

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1321803?utm_src=pdf-body-img
https://www.benchchem.com/product/b1321803?utm_src=pdf-custom-synthesis
https://www.smolecule.com/products/s740233
https://www.chemimpex.com/products/44039
https://www.researchgate.net/publication/229210637_Synthesis_and_biological_activity_of_novel_2-methyl-4-trifluoromethyl-thiazole-5-carboxamide_derivatives
https://www.mdpi.com/1420-3049/26/5/1449
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-methyl-1_3-thiazole-5-carboxylate
https://pubchem.ncbi.nlm.nih.gov/compound/Methyl-2-methyl-1_3-thiazole-5-carboxylate
https://pmc.ncbi.nlm.nih.gov/articles/PMC6153747/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6153747/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1321803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

as Reusable Catalyst - PMC [pmc.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. [An In-depth Technical Guide to Methyl 2-methylthiazole-
5-carboxylate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1321803#methyl-2-methylthiazole-5-carboxylate-
basic-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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